N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C21H28N4O3S/c1-24-9-11-25(12-10-24)19(16-5-7-17(28-2)8-6-16)15-23-21(27)20(26)22-14-18-4-3-13-29-18/h3-8,13,19H,9-12,14-15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: YWCGRWDIICDZIY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NCC2=CC=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H28N4O3S
• Molecular Weight: 416.5 g/mol

Description

N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O3S and its molecular weight is 416.54. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Arylpiperazine Derivatives as Serotonin Ligands

Arylpiperazine compounds, including those related to the structure of N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide, have been studied for their affinity towards 5-HT1A serotonin receptors. Research indicates that specific substitutions on the arylpiperazine framework can significantly enhance the affinity for 5-HT1A receptors, potentially offering new avenues for therapeutic interventions in conditions mediated by these receptors, such as depression and anxiety (Glennon, Naiman, Lyon, & Titeler, 1988).

Dual 5-HT1A and 5-HT7 Antagonists

Further studies have explored the antidepressant and anxiolytic-like effects of phenylpiperazine derivatives, showcasing their ability to interact with multiple serotonergic receptors, including 5-HT1A and 5-HT7. Such compounds demonstrate high or moderate affinity for serotonergic 5-HT2, adrenergic α1, and dopaminergic D2 receptors, highlighting their complex pharmacological profiles and potential as multi-target therapeutic agents (Pytka et al., 2015).

Selective and Potent 5-HT(1B/1D) Antagonists

Research into N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides, structures related to the compound of interest, has yielded selective and potent 5-HT(1B/1D) antagonists. These studies contribute to the structure-activity relationship (SAR) understanding of such compounds, potentially informing the development of treatments for migraines and other conditions mediated by these receptors (Liao et al., 2000).